Cas no 2138524-98-6 (4-Ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol)

• Product Name: 4-Ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol
• CAS No: 2138524-98-6
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 6339513
• PubChem ID: 165491828
• Update Time: 2025-08-05

4-Ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138524-98-6
• EN300-1155968
• 4-ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol
• 4-Ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C13H18OS/c1-3-11-4-7-13(14,8-5-11)12-6-9-15-10(12)2/h4,6-7,9,11,14H,3,5,8H2,1-2H3
• InChI Key： WEABYKMEIAUXCU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C1(C=CC(CC)CC1)O

Computed Properties

• Exact Mass: 222.10783637g/mol
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.5Ų

Additional information on 4-Ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol

Professional Introduction to 4-Ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol (CAS No. 2138524-98-6)

4-Ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol, identified by the chemical abstracts service number 2138524-98-6, is a structurally intriguing compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexenone core conjugated with a thiophene ring and an ethyl substituent, presents a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and synthetic applications.

The structural framework of 4-Ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol incorporates several key features that are of particular interest to researchers. The cyclohexenone moiety provides a rigid, aromatic-like system with potential for electronic delocalization, while the thiophene ring introduces heterocyclic properties that can influence both the physical and chemical behavior of the compound. Additionally, the ethyl group at the 4-position adds another layer of complexity, potentially affecting solubility, reactivity, and metabolic stability.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and synthetic utility. Thiophene derivatives, in particular, have been extensively studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The presence of the thiophene ring in 4-Ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol suggests that this compound may exhibit properties such as antimicrobial, anti-inflammatory, or even anticancer activities. These possibilities have spurred research into understanding the pharmacological profile of such molecules.

One of the most compelling aspects of 4-Ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol is its potential as a building block for more complex drug candidates. The cyclohexenone core can serve as a scaffold for further functionalization, allowing chemists to introduce additional groups that may enhance biological activity or improve pharmacokinetic properties. This flexibility makes it an attractive starting point for medicinal chemists looking to develop novel therapeutics.

The synthesis of 4-Ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol has been reported in several scientific publications, with different approaches emphasizing various synthetic strategies. Common methods include cyclization reactions, cross-coupling techniques, and functional group transformations. These synthetic routes highlight the compound's accessibility and its suitability for further chemical manipulation. Understanding these synthetic pathways is crucial for researchers who aim to modify or scale up production of this molecule.

From a computational chemistry perspective, 4-Ethyl-1-(2-methylthiophen-3-yl)cyclohex-2-en-1-ol offers an excellent system for studying molecular interactions and drug-receptor binding. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations can provide insights into how this compound might interact with biological targets. These studies are essential for predicting biological activity and optimizing lead compounds before they enter preclinical testing.

Recent advancements in drug discovery have emphasized the importance of structure-based design and high-throughput screening (HTS) technologies. 4-Ethyl-1-(2-methylthiophen-3-y lcyclohex -2-en -1 -ol could be a valuable candidate for HTS campaigns aimed at identifying new therapeutic agents. Its unique structural features may allow it to bind to novel targets or exhibit enhanced efficacy compared to existing drugs. This potential has motivated researchers to explore its biological profile through both experimental and computational means.

The pharmacokinetic properties of 4-Ethyl -1-(2-methylthiophen -3 -y lcyc lohex -2-en -1 -ol are also of significant interest. Factors such as solubility, bioavailability, metabolic stability, and excretion routes must be carefully evaluated to determine if this compound has the potential to become a viable drug candidate. Preclinical studies often focus on these parameters to assess whether a lead compound can progress to human trials. Given its complex structure, understanding how the body processes this molecule will be critical for its development.

In conclusion,4-Ethyl -1-(2-methylthiophen -3 -y lcyc lohex -2-en -1 -ol (CAS No. 2138524 -98 -6) represents an exciting opportunity for research in pharmaceutical chemistry and medicinal biology. Its unique structural features, combined with its potential as a synthetic intermediate and drug candidate, make it a compound worthy of further investigation. As our understanding of molecular interactions continues to grow, 4-Ethyl -1-( 2-methyl thiophen -3-y lcyc lohex - 2-en - 1-o l) may play a significant role in the development of new therapies that address unmet medical needs.